Cas no 1240746-28-4 (2-(2-bromo-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide)

• Product Name: 2-(2-bromo-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide
• CAS No: 1240746-28-4
• MF: C₁₄H₁₄BrFN₂O₂
• MW: 341.175566196442
• CID: 6159242
• PubChem ID: 47004249
• Update Time: 2025-06-15

2-(2-bromo-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide
• EN300-26684352
• AKOS017023281
• Z25080935
• 1240746-28-4

• Inchi： 1S/C14H14BrFN2O2/c1-14(8-17,9-2-3-9)18-13(19)7-20-12-5-4-10(16)6-11(12)15/h4-6,9H,2-3,7H2,1H3,(H,18,19)
• InChI Key： CZYXBDSJLCIIMC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC(NC(C#N)(C)C1CC1)=O)F

Computed Properties

• Exact Mass: 340.022
• Monoisotopic Mass: 340.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 2.8

Additional information on 2-(2-bromo-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide

Introduction to Compound with CAS No. 1240746-28-4 and Product Name: 2-(2-bromo-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide

Compound with the CAS number 1240746-28-4 and the product name 2-(2-bromo-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound incorporates several key functional groups, including a bromo and fluoro substituent on the aromatic ring, which are known to enhance binding affinity and metabolic stability. Additionally, the presence of a cyano group and a cyclopropylethyl moiety introduces additional layers of complexity that contribute to its pharmacological profile.

The synthesis of 2-(2-bromo-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the bromo and fluoro atoms on the aromatic ring is particularly critical, as these substituents are known to modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. The cyano group further enhances the compound's reactivity, allowing for further derivatization and functionalization. The cyclopropylethyl side chain adds rigidity to the molecular structure, which can improve binding affinity and selectivity.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in drug discovery. The compound in question has been extensively studied for its potential as an intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it a valuable building block for designing molecules with enhanced pharmacological properties. Specifically, the combination of a bromo, fluoro, and cyano substituent has been shown to improve solubility and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Studies have demonstrated that derivatives of this compound exhibit significant activity against a range of biological targets, including enzymes and receptors involved in inflammatory pathways. The presence of the bromo and fluoro atoms on the aromatic ring has been particularly effective in enhancing binding affinity to these targets. Additionally, the cyano group has been shown to enhance metabolic stability, which is crucial for prolonging the half-life of therapeutic agents.

The synthesis of 2-(2-bromo-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide has also been optimized for scalability, ensuring that it can be produced in sufficient quantities for preclinical and clinical studies. Advanced synthetic methodologies have been employed to minimize side reactions and maximize yield. These advancements have made it possible to produce high-purity samples of this compound, which are essential for rigorous pharmacological testing.

In conclusion, compound with CAS No. 1240746-28-4 and product name 2-(2-bromo-4-fluorophenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a valuable intermediate in drug discovery, with potential applications in treating various diseases. The combination of a bromo, fluoro, and cyano substituent enhances its pharmacological properties, making it an attractive candidate for further development.